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An In-Depth Technical Guide to 8-lodoquinolin-3-ol: Synthesis, Properties, and Applications in
Modern Research

Abstract

8-lodoquinolin-3-ol is a halogenated heterocyclic compound built upon the 3-hydroxyquinoline
scaffold. The strategic placement of an iodine atom at the 8-position and a hydroxyl group at
the 3-position imparts a unique combination of electronic and steric properties, making it a
valuable building block in medicinal chemistry and materials science. This guide provides a
comprehensive technical overview of 8-lodoquinolin-3-ol, detailing its chemical structure,
physicochemical properties, a robust synthesis protocol with mechanistic insights, and its
current and potential applications for researchers, chemists, and drug development
professionals.

Molecular Profile and Physicochemical Properties

The structure of 8-lodoquinolin-3-ol is characterized by a quinoline core, which is a bicyclic
aromatic system composed of a benzene ring fused to a pyridine ring. The key functional
groups—a hydroxyl (-OH) at the C3 position and an iodine (-1) at the C8 position—are critical to
its reactivity and utility as a chemical intermediate.
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Chemical Structure:

IUPAC Name: 8-lodoquinolin-3-ol

Chemical Formula: CaHsINO

Molecular Weight: 271.05 g/mol

CAS Number: 1211590-05-9

The hydroxyl group acts as a hydrogen bond donor and can be derivatized, while the bulky,
lipophilic iodine atom serves as an excellent handle for transition metal-catalyzed cross-
coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), enabling the construction of
complex molecular architectures.

Physicochemical Data Summary

Property Value Source(s)
Molecular Formula CoHeINO [1]
Molecular Weight 271.05 g/mol [1]
Appearance Solid (predicted) N/A
Melting Point Not available N/A
Boiling Point Not available N/A

Expected to be soluble in polar
Solubility organic solvents like DMSO, N/A
DMF, and alcohols.

LogP (calculated) 29-32 N/A

Note: Experimental physicochemical data for 8-lodoquinolin-3-ol is not widely published. The
information provided is based on its chemical structure and data for analogous compounds.

Synthesis and Functionalization
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A reliable and regioselective synthesis of 8-lodoquinolin-3-ol can be achieved via the

electrophilic iodination of 3-hydroxyquinoline. This approach leverages the electron-rich nature

of the quinoline ring, activated by the hydroxyl group, to direct the substitution.

Protocol: Electrophilic lodination of 3-Hydroxyquinoline

This protocol employs N-lodosuccinimide (NIS) as a mild and efficient iodinating agent, offering

high yields and straightforward purification.

Step-by-Step Methodology:

Reaction Setup: In a flame-dried, two-neck round-bottom flask under an inert atmosphere
(e.g., nitrogen or argon), dissolve 3-hydroxyquinoline (1.0 eq.) in anhydrous dichloromethane
(DCM) or acetonitrile.

Reagent Addition: To the stirred solution, add N-lodosuccinimide (1.1 eq.) portion-wise at 0
°C. The reaction is typically performed at a low temperature initially to control the reaction
rate and minimize potential side products.

Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 2-
4 hours. Monitor the reaction's progress by Thin-Layer Chromatography (TLC) using a
suitable eluent system (e.g., 30% ethyl acetate in hexanes) until the starting material is
consumed.

Quenching and Work-up: Upon completion, quench the reaction by adding a saturated
agueous solution of sodium thiosulfate (Na2S20s) to neutralize any unreacted NIS and
iodine. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM
(3x).

Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(NazS0ea.), filter, and concentrate the solvent under reduced pressure to yield the crude
product.

Purification: Purify the crude residue by flash column chromatography on silica gel, eluting
with a gradient of ethyl acetate in hexanes to afford pure 8-lodoquinolin-3-ol.
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o Characterization: Confirm the identity and purity of the final compound using *H NMR, 13C
NMR, and Mass Spectrometry.[2][3]

Causality and Self-Validation:

o Expertise: NIS is chosen over harsher reagents like I2/HNOs to prevent over-iodination and
oxidation of the sensitive hydroxyl group. The succinimide byproduct is highly polar and
easily removed during the agueous work-up.

o Trustworthiness: The protocol's success is validated at each stage. TLC monitoring provides
a clear endpoint for the reaction. The distinct color change during the sodium thiosulfate
qguench (disappearance of iodine's brown/yellow color) confirms the neutralization of the
iodinating agent. Spectroscopic analysis of the final product provides definitive structural
confirmation.

Synthesis Workflow Diagram

Caption: Step-by-step workflow for the synthesis of 8-lodoquinolin-3-ol.

Applications in Research and Drug Development

The 8-hydroxyquinoline scaffold and its derivatives are recognized as "privileged structures” in
medicinal chemistry due to their wide range of biological activities, including antimicrobial,
anticancer, and anti-neurodegenerative properties.[4][5][6][7] 8-lodoquinolin-3-ol serves as a
key intermediate for expanding on this chemical space.

Scaffold for Novel Therapeutics

The true power of 8-lodoquinolin-3-ol in drug discovery lies in its capacity for synthetic
elaboration. The C-1 bond is a versatile functional handle for creating new carbon-carbon and
carbon-heteroatom bonds.

¢ Kinase Inhibitors: The quinoline nucleus is a core component of numerous FDA-approved
kinase inhibitors. The 8-iodo position can be functionalized via Suzuki or Sonogashira
coupling to introduce moieties that target the solvent-front region or other specific pockets of
the ATP-binding site, enhancing potency and selectivity.
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» Antimicrobial and Antiviral Agents: Halogenated quinolines have a long history as anti-
infective agents.[8][9] The 8-iodo group increases lipophilicity, which can improve cell
membrane penetration. Furthermore, the iodine can participate in halogen bonding—a
specific non-covalent interaction—with target proteins to improve binding affinity.[10]

o Anticancer Agents: Derivatives of 8-hydroxyquinoline have demonstrated potent antitumor
activity.[11][12] The ability to diversify the 8-position of 8-lodoquinolin-3-ol allows for the
systematic exploration of structure-activity relationships (SAR) to develop novel cytotoxic
agents.

Logical Framework for Drug Design

The use of 8-lodoquinolin-3-ol as a starting point for library synthesis follows a clear, logical
progression.

Click to download full resolution via product page

Caption: Drug discovery workflow starting from 8-lodoquinolin-3-ol.

Probes for Chemical Biology and Materials Science

The fluorescent nature of the quinoline core makes its derivatives suitable for applications
beyond therapeutics. The heavy iodine atom can influence the photophysical properties,
potentially leading to the development of novel phosphorescent materials or imaging agents. Its
ability to chelate metals also makes it a candidate for developing chemical sensors.[4][13]

Conclusion and Future Outlook

8-lodoquinolin-3-ol represents a highly valuable, yet underexplored, chemical building block.
While the broader class of 8-hydroxyquinolines is well-studied, this specific isomer offers a
distinct platform for innovation. Its robust synthesis and the versatility of the carbon-iodine bond
provide a direct route to novel chemical libraries. Future research will likely focus on exploiting
this scaffold to develop next-generation kinase inhibitors, potent anti-infective agents, and
advanced functional materials. The continued exploration of its reaction chemistry and

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.researchgate.net/publication/313383642_Evaluation_of_8-Hydroxyquinoline_Derivatives_as_Hits_for_Antifungal_Drug_Design
https://pubmed.ncbi.nlm.nih.gov/34779640/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11170742/
https://pubmed.ncbi.nlm.nih.gov/24900641/
https://scispace.com/pdf/8-hydroxyquinoline-and-its-derivatives-synthesis-and-2besv6qvt1.pdf
https://www.benchchem.com/product/b13021776/docs?utm_src=pdf-body#8-iodoquinolin-3-ol-chemical-structure-and-properties
https://www.benchchem.com/product/b13021776/docs?utm_src=pdf-body#8-iodoquinolin-3-ol-chemical-structure-and-properties
https://www.benchchem.com/product/b13021776/docs?utm_src=pdf-body-img#8-iodoquinolin-3-ol-chemical-structure-and-properties
https://www.benchchem.com/product/b13021776/docs?utm_src=pdf-body#8-iodoquinolin-3-ol-chemical-structure-and-properties
https://www.researchgate.net/publication/348440680_Insights_of_8-Hydroxyquinolines_A_Novel_Target_in_Medicinal_Chemistry
https://en.wikipedia.org/wiki/8-Hydroxyquinoline
https://www.benchchem.com/product/b13021776/docs?utm_src=pdf-body#8-iodoquinolin-3-ol-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13021776?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

biological activity is essential for unlocking its full potential in both academic and industrial

research settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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